Cas no 2138191-34-9 (Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-)

• Product Name: Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-
• CAS No: 2138191-34-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5299751
• Update Time: 2025-06-26

Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-

• Inchi： 1S/C14H22N2O/c1-13(2,3)12(17)16-14(4,5)10-6-8-11(15)9-7-10/h6-9H,15H2,1-5H3,(H,16,17)
• InChI Key： FOLDJPJPDZYCJE-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(N)C=C1)(C)C)(=O)C(C)(C)C

Additional information on Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-

Propanamide, N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-

Propanamide, also known as N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-propanamide, is a specialized compound that has garnered significant attention in the field of biomedicine. This molecule belongs to a class of compounds that have shown promising potential in various therapeutic applications, particularly in drug discovery and biochemical research.

The structure of Propanamide is characterized by its amide functional group, which makes it highly reactive and versatile in biological systems. The presence of the 4-aminophenyl group introduces unique pharmacokinetic properties, while the 1-methylethyl substituent adds a layer of structural complexity that can influence its bioavailability and metabolic stability.

Recent studies have highlighted the importance of such compounds in targeted drug delivery. The 2,2-dimethyl substitution on the propanamide group enhances the molecule's hydrophobicity, which can be advantageous in designing drugs that require prolonged circulation in the bloodstream. This structural feature also contributes to the compound's ability to cross biological barriers, such as the blood-brain barrier, making it a potential candidate for neurological drug development.

Moreover, the 4-aminophenyl group in Propanamide has been implicated in enhancing the compound's ability to modulate specific receptor systems. This makes it a valuable tool in receptor biology and signal transduction studies. Recent advancements in crystallography have provided insights into how this group interacts with various protein structures, paving the way for the design of more potent and selective drugs.

In the realm of oncology, Propanamide has demonstrated potential as a radiosensitizer. Its ability to enhance the efficacy of radiotherapy by modulating DNA repair mechanisms is a significant breakthrough in cancer treatment research. This application underscores the compound's versatility and highlights its importance in personalized medicine.

Furthermore, advancements in synthetic biology have enabled the efficient synthesis of Propanamide derivatives. These derivatives are being explored for their potential as enzyme inhibitors and antimicrobial agents. The combination of structural diversity and functional versatility makes this compound a cornerstone in medicinal chemistry research.

In conclusion, Propanamide, particularly its derivative N-[1-(4-aminophenyl)-1-methylethyl]-2,2-dimethyl-, represents a cutting-edge compound with wide-ranging applications in biomedicine. Its unique structure and functional properties make it an invaluable tool for researchers and clinicians alike, driving innovation in therapeutic development and biological research.